Cas no 5443-38-9 (2-(propan-2-yl)-3a,4,7,7a-tetrahydro-1h-4,7-methanoisoindole-1,3(2h)-dione)

• Product Name: 2-(propan-2-yl)-3a,4,7,7a-tetrahydro-1h-4,7-methanoisoindole-1,3(2h)-dione
• CAS No: 5443-38-9
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 941230
• PubChem ID: 227686
• Update Time: 2025-04-19

2-(propan-2-yl)-3a,4,7,7a-tetrahydro-1h-4,7-methanoisoindole-1,3(2h)-dione Chemical and Physical Properties

Names and Identifiers

• 2-(propan-2-yl)-3a,4,7,7a-tetrahydro-1h-4,7-methanoisoindole-1,3(2h)-dione
• 2-Isopropyl-(3ac,7ac)-3a,4,7,7a-tetrahydro-4r,7c-methano-isoindol-1,3-dion
• 2-isopropyl-(3ac,7ac)-3a,4,7,7a-tetrahydro-4r,7c-methano-isoindole-1,3-dione
• AC1L5FOB
• AC1Q6KXN
• AG-J-27428
• AR-1C9787
• CTK5A0989
• N-isopropylbicyclo[2.2.1]hept-5-ene-endo-2,endo-3-dicarboximide
• NSC19636
• NSC-19636
• SCHEMBL11798566
• DTXSID90280995
• 5443-38-9
• AKOS025142331
• 4-propan-2-yl-4-azatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione
• NSC 19636

• Inchi： 1S/C12H15NO2/c1-6(2)13-11(14)9-7-3-4-8(5-7)10(9)12(13)15/h3-4,6-10H,5H2,1-2H3
• InChI Key： CCGKCUKWRHWJSR-UHFFFAOYSA-N
• SMILES： O=C1C2C3C=CC(C3)C2C(N1C(C)C)=O

Computed Properties

• Exact Mass: 205.11035
• Monoisotopic Mass: 205.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• Density: 1.215
• Boiling Point: 340°C at 760 mmHg
• Flash Point: 152.2°C
• Refractive Index: 1.563
• PSA: 37.38
• LogP: 1.13980

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones